Cas no 196503-34-1 (Propanedioic acid, monooctyl ester)

• Product Name: Propanedioic acid, monooctyl ester
• CAS No: 196503-34-1
• MF: C₁₁H₁₉O₄
• MW: 215.266164064407
• CID: 2788937
• PubChem ID: 21470922
• Update Time: 2025-04-21

Propanedioic acid, monooctyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(Octyloxy)-3-oxopropanoate
• AKOS030255576
• DTXSID30614351
• Propanedioic acid, monooctyl ester
• 196503-34-1

• Inchi： 1S/C11H20O4/c1-2-3-4-5-6-7-8-15-11(14)9-10(12)13/h2-9H2,1H3,(H,12,13)/p-1
• InChI Key： TWVLIAALYDUWFK-UHFFFAOYSA-M
• SMILES： O(C(CC(=O)[O-])=O)CCCCCCCC

Computed Properties

• Exact Mass: 215.12833408Da
• Monoisotopic Mass: 215.12833408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4Ų